Cas no 2034439-27-3 (3-(4-fluorophenyl)-1-methyl-N-{5-(thiophen-3-yl)furan-2-ylmethyl}-1H-pyrazole-5-carboxamide)

• Product Name: 3-(4-fluorophenyl)-1-methyl-N-{5-(thiophen-3-yl)furan-2-ylmethyl}-1H-pyrazole-5-carboxamide
• CAS No: 2034439-27-3
• MF: C₂₀H₁₆FN₃O₂S
• MW: 381.42334651947
• CID: 6507128
• PubChem ID: 121019244
• Update Time: 2025-07-25

3-(4-fluorophenyl)-1-methyl-N-{5-(thiophen-3-yl)furan-2-ylmethyl}-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-1-methyl-N-{5-(thiophen-3-yl)furan-2-ylmethyl}-1H-pyrazole-5-carboxamide
• 3-(4-fluorophenyl)-1-methyl-N-{[5-(thiophen-3-yl)furan-2-yl]methyl}-1H-pyrazole-5-carboxamide
• 3-(4-fluorophenyl)-1-methyl-N-((5-(thiophen-3-yl)furan-2-yl)methyl)-1H-pyrazole-5-carboxamide
• 5-(4-fluorophenyl)-2-methyl-N-[(5-thiophen-3-ylfuran-2-yl)methyl]pyrazole-3-carboxamide
• 2034439-27-3
• AKOS026693379
• F6516-1236

• Inchi： 1S/C20H16FN3O2S/c1-24-18(10-17(23-24)13-2-4-15(21)5-3-13)20(25)22-11-16-6-7-19(26-16)14-8-9-27-12-14/h2-10,12H,11H2,1H3,(H,22,25)
• InChI Key： UJRHHLLQELPHGP-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=CC=C(CNC(C2=CC(C3C=CC(=CC=3)F)=NN2C)=O)O1

Computed Properties

• Exact Mass: 381.09472610g/mol
• Monoisotopic Mass: 381.09472610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 88.3Ų

Additional information on 3-(4-fluorophenyl)-1-methyl-N-{5-(thiophen-3-yl)furan-2-ylmethyl}-1H-pyrazole-5-carboxamide

Comprehensive Overview of 3-(4-fluorophenyl)-1-methyl-N-{5-(thiophen-3-yl)furan-2-ylmethyl}-1H-pyrazole-5-carboxamide (CAS No. 2034439-27-3)

The compound 3-(4-fluorophenyl)-1-methyl-N-{5-(thiophen-3-yl)furan-2-ylmethyl}-1H-pyrazole-5-carboxamide (CAS No. 2034439-27-3) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a fluorophenyl group, a pyrazole core, and a thiophene-furan hybrid side chain, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in inflammation and metabolic disorders.

In recent years, the demand for heterocyclic compounds like 3-(4-fluorophenyl)-1-methyl-N-{5-(thiophen-3-yl)furan-2-ylmethyl}-1H-pyrazole-5-carboxamide has surged due to their versatility in medicinal chemistry. The fluorine substitution enhances bioavailability and metabolic stability, while the thiophene-furan moiety contributes to its binding affinity with target proteins. This compound is often discussed in forums focusing on small molecule inhibitors and structure-activity relationships (SAR), aligning with trends in personalized medicine and targeted therapy.

From a synthetic perspective, the preparation of CAS No. 2034439-27-3 involves multi-step organic reactions, including amide coupling and cross-coupling techniques. Its purity and yield are critical for reproducible results in high-throughput screening (HTS). Analytical methods such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with industry standards. Researchers frequently search for "synthesis optimization of pyrazole-carboxamide derivatives" or "biological activity of fluorophenyl-containing compounds," reflecting its relevance in contemporary studies.

The pharmacological profile of 3-(4-fluorophenyl)-1-methyl-N-{5-(thiophen-3-yl)furan-2-ylmethyl}-1H-pyrazole-5-carboxamide is under investigation for its potential as a kinase inhibitor or GPCR modulator. Preclinical studies suggest its applicability in oncology and neurology, though further validation is required. Its lipophilicity and hydrogen-bonding capacity make it a candidate for blood-brain barrier penetration, a hot topic in neurodegenerative disease research. Online queries like "role of thiophene-furan hybrids in CNS drugs" highlight public interest in this area.

Environmental and safety assessments of CAS No. 2034439-27-3 indicate low ecotoxicity, aligning with green chemistry principles. However, proper handling protocols are recommended due to its organic solvent solubility. The compound's stability under various pH conditions is frequently studied, addressing common search terms such as "degradation pathways of pyrazole carboxamides."

In summary, 3-(4-fluorophenyl)-1-methyl-N-{5-(thiophen-3-yl)furan-2-ylmethyl}-1H-pyrazole-5-carboxamide represents a promising scaffold for drug development, combining structural novelty with functional diversity. Its CAS No. 2034439-27-3 serves as a key identifier for researchers navigating chemical databases. As interest grows in fluorinated pharmaceuticals and multi-target therapeutics, this compound is poised to remain a focal point in scientific literature and patent filings.